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Compound of Interest

Compound Name: Jak2-IN-10
Cat. No.: B15614166
Get Quote
\ J

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and
drug development professionals handling Jak2-IN-10. The following procedural steps are
designed to ensure safe operational handling and disposal of this potent JAK2 inhibitor.

Chemical and Physical Properties

Jak2-IN-10 is a potent inhibitor of the JAK2 V617F mutant.[1][2] Although the Safety Data
Sheet (SDS) classifies it as not a hazardous substance or mixture, it is prudent to handle it with
care due to its biological activity and the lack of comprehensive toxicity data.|[3]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15614166#bc-rfq
https://www.benchchem.com/product/b15614166/docs?utm_src=pdf-body#essential-safety-and-logistics-for-handling-jak2-in-10
https://www.benchchem.com/product/b15614166/docs?utm_src=pdf-body#essential-safety-and-logistics-for-handling-jak2-in-10
https://file.medchemexpress.com/batch_PDF/HY-161684/JAK2-IN-10-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/jak2-in-10.html
https://file.medchemexpress.com/batch_PDF/HY-161684/JAK2-IN-10-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614166?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula C33H33D3FN9O2 [11[3]
Molecular Weight 612.71 g/mol [1][2]
Appearance White to off-white solid [2]

CAS Number 3035735-18-0 [1][3]
Purity 97.97% [2]

ICso0 <10 nM for JAK2-V617F [1][2]

Storage Conditions

Proper storage is essential to maintain the integrity of Jak2-IN-10.

Format Storage Temperature Duration
Powder -20°C 3 years

In solvent -80°C 6 months
-20°C 1 month

Source: MedChemExpress[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling potent compounds like
Jak2-IN-10. The following table outlines the recommended PPE.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile). Double-gloving is

recommended.

To prevent skin contact and
absorption. The outer glove
can be removed and disposed
of immediately after handling

the compound.[4][5]

Body Protection

Disposable gown with a solid
front, long sleeves, and tight-

fitting cuffs. A lab coat is

required in all wet laboratories.

[4]1[5]

To protect skin and clothing

from splashes and spills.[5]

Eye and Face Protection

ANSI-approved safety glasses
or goggles. A face shield
should be worn in addition to
goggles if there is a significant

splash risk.[4]

To protect against splashes,

sprays, and airborne patrticles.

[4]16]

Respiratory Protection

Not generally required for
handling small quantities in a
well-ventilated area or
chemical fume hood.[3] If
weighing or manipulating
powder outside of a fume
hood, a NIOSH-approved

respirator is recommended.

To prevent inhalation of the

powder.[6]

Operational Plan: Step-by-Step Handling

Procedures

A systematic workflow ensures safety and minimizes exposure risk from receipt to disposal.

Receiving and Unpacking

¢ Inspect the package for any signs of damage or leakage upon arrival.
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o Wear appropriate PPE (gloves and lab coat) when unpacking.
» Verify the product name and quantity against the order.

» Store the compound according to the recommended conditions immediately.[1][2]

Preparation of Solutions

 All handling of the solid compound and preparation of stock solutions should be performed in
a certified chemical fume hood to minimize inhalation risk.[3]

o Use a dedicated set of calibrated pipettes and disposable tips.

e When dissolving the compound, add the solvent slowly to the solid to avoid splashing.

Handling and Use

o Always wear the recommended PPE.
o Work in a well-ventilated area, preferably a chemical fume hood.[3]
¢ Avoid the formation of dust and aerosols.[3]

o Wash hands thoroughly after handling, even if gloves were worn.[5]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

Decontamination and Waste Segregation
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Decontamination Waste Segregation
Contaminated Labware Solid Waste Liquid Waste
(Vials, Pipette Tips) (Unused compound, contaminated gloves, tips) (Solvent rinses, unused solutions)
Rinse with suitable solvent Labeled Hazardous Labeled Hazardous
(e.g., ethanol) Solid Waste Container Liquid Waste Container
l Final Disposal
Arrange for pickup by

Wash with soap and water

Environmental Health & Safety (EHS)

Click to download full resolution via product page
Caption: Workflow for the safe disposal of Jak2-IN-10.

o Decontaminate Labware: All reusable labware that has come into contact with Jak2-IN-10
should be rinsed with a suitable solvent (e.g., ethanol or isopropanol) followed by a thorough
wash with soap and water.[7]

e Segregate Waste:

o Solid Waste: Place unused solid Jak2-IN-10, contaminated gloves, pipette tips, and other
disposable materials into a clearly labeled hazardous solid waste container.

o Liquid Waste: Collect all solvent rinses and unused solutions in a labeled hazardous liquid
waste container. Do not pour chemical waste down the drain.[7]

o Final Disposal: Arrange for the collection and disposal of hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed contractor.[7]

Emergency Procedures

In the event of an exposure, follow these first-aid measures immediately.[3]
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Exposure Route

First-Aid Measures

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, separating eyelids.

Seek prompt medical attention.

Skin Contact

Remove contaminated clothing and rinse the
affected skin area thoroughly with water. Seek

medical attention.

Move the individual to fresh air. If breathing is

Inhalation difficult, provide respiratory support. Avoid
mouth-to-mouth resuscitation.
) Wash out the mouth with water. Do NOT induce
Ingestion

vomiting. Seek immediate medical attention.

JAK2 Signaling Pathway

Jak2-IN-10 is a potent inhibitor of the JAK2 kinase, a critical component of the JAK/STAT
signaling pathway.[1][8] This pathway transduces signals from cytokine and growth factor

receptors on the cell surface to the nucleus, regulating gene expression involved in cell
proliferation, differentiation, and survival.[8][9][10] The V617F mutation, which Jak2-IN-10
targets, leads to constitutive activation of this pathway and is implicated in myeloproliferative

neoplasms.[11][12]
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Caption: Simplified JAK/STAT signaling pathway and the inhibitory action of Jak2-IN-10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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